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Compound of Interest

Compound Name: Isovaleric anhydride

Cat. No.: B075134 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the Global Harmonized System (GHS) of

Classification and Labelling of Chemicals hazard statements associated with isovaleric
anhydride. The information is intended to support researchers, scientists, and drug

development professionals in the safe handling, risk assessment, and development of

protocols involving this compound. This document summarizes key hazard information,

presents available data in a structured format, and outlines typical experimental methodologies

used in hazard determination.

GHS Hazard Classification
Isovaleric anhydride is classified as a hazardous chemical under the GHS. The following

table summarizes its GHS classification, including hazard statements, signal word, and

pictograms as compiled from multiple safety data sheets.[1][2][3][4][5][6]

Table 1: GHS Classification for Isovaleric Anhydride
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Hazard Class
GHS
Pictogram

Signal Word
Hazard
Statement
Code(s)

Hazard
Statement
Description

Flammable

Liquids
alt text Danger H226

Flammable liquid

and vapour.[5]

Combustible

Liquids
alt text Danger H227

Combustible

liquid.[1][2]

Corrosive to

Metals
alt text Danger H290

May be corrosive

to metals.[1][2]

Acute Toxicity

(Oral)
alt text Danger H302

Harmful if

swallowed.[4][5]

Acute Toxicity

(Dermal)
alt text Danger H311

Toxic in contact

with skin.[3]

Skin

Corrosion/Irritatio

n

alt text Danger H314

Causes severe

skin burns and

eye damage.[1]

[2][3][4][5][6]

Skin

Sensitization
alt text Danger H317

May cause an

allergic skin

reaction.[4]

Acute Toxicity

(Inhalation)
alt text Danger H330

Fatal if inhaled.

[5]

Respiratory

Sensitization
alt text Danger H334

May cause

allergy or asthma

symptoms or

breathing

difficulties if

inhaled.[4]

Specific Target

Organ Toxicity
alt text

Danger H372 Causes damage

to organs

(Respiratory
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(Repeated

Exposure)

system) through

prolonged or

repeated

exposure if

inhaled.[4]

Hazardous to the

Aquatic

Environment

(Acute Hazard)

No Pictogram No Signal Word H402
Harmful to

aquatic life.[4]

Physicochemical and Toxicological Data
While specific quantitative toxicological data for isovaleric anhydride is not readily available in

the public domain, the following table presents its key physicochemical properties.

Table 2: Physicochemical Properties of Isovaleric Anhydride

Property Value

Molecular Formula C10H18O3[1]

Molecular Weight 186.25 g/mol [3]

Boiling Point 215 °C / 419 °F[1]

Flash Point 91 °C / 195.8 °F[1]

Appearance Clear, Colourless Liquid[1]

Synonyms
Isopentanoic anhydride; 3-Methylbutanoic

anhydride[1][2]

CAS Number 1468-39-9[1][2]

Experimental Protocols for Hazard Determination
Detailed experimental protocols for isovaleric anhydride are not publicly available. However,

the GHS classifications are typically determined using standardized methodologies, such as

those established by the Organisation for Economic Co-operation and Development (OECD).
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Below are generalized descriptions of the types of protocols likely used to establish the

hazards of isovaleric anhydride.

Acute Toxicity (Oral, Dermal, Inhalation)
Acute toxicity studies are designed to determine the adverse effects occurring within a short

time of administration of a single dose of a substance.

Oral Toxicity (OECD 420, 423, or 425): A single dose of isovaleric anhydride would be

administered to fasted animals (typically rats) by gavage. The animals are observed for a

specified period (e.g., 14 days) for signs of toxicity and mortality. The LD50 (median lethal

dose) is then calculated.

Dermal Toxicity (OECD 402): The substance is applied to a shaved area of the skin of an

animal (e.g., rabbit or rat) for 24 hours. Observations for toxic effects and mortality are made

over a 14-day period to determine the dermal LD50.

Inhalation Toxicity (OECD 403): Animals (usually rats) are exposed to the substance as a

vapor, mist, or dust in an inhalation chamber for a defined period (typically 4 hours). The

concentration that is lethal to 50% of the test animals (LC50) is determined.

Skin Corrosion/Irritation (OECD 404)
This test involves applying the substance to the shaved skin of an animal (usually a rabbit). The

site is observed for signs of erythema (redness) and edema (swelling) at specific intervals after

application. The severity and reversibility of the skin reactions determine whether the

substance is classified as corrosive or irritant.

Serious Eye Damage/Irritation (OECD 405)
A small amount of the substance is instilled into the conjunctival sac of one eye of an animal

(typically a rabbit). The eyes are examined for corneal opacity, iritis, conjunctival redness, and

chemosis at set intervals. The persistence and severity of the effects determine the

classification.

Respiratory and Skin Sensitization
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Skin Sensitization (OECD 429 - Local Lymph Node Assay): This method assesses the ability

of a substance to induce a proliferative response in the draining lymph nodes of mice

following dermal application. An increase in lymphocyte proliferation is indicative of skin

sensitization potential.

Respiratory Sensitization: There is no single validated animal model for respiratory

sensitization. The classification is often based on human data (e.g., from occupational

exposure) or evidence from other acid anhydrides which are known respiratory sensitizers.

Aquatic Toxicity (OECD 201, 202, 203)
These tests evaluate the effects of the substance on aquatic organisms.

Alga, Growth Inhibition Test (OECD 201): Measures the effect on the growth of freshwater

algae.

Daphnia sp. Acute Immobilisation Test (OECD 202): Determines the concentration that

immobilizes 50% of daphnids (EC50).

Fish, Acute Toxicity Test (OECD 203): Determines the concentration that is lethal to 50% of

fish (LC50) over a 96-hour period.

Signaling Pathways and Mechanisms of Toxicity
Specific signaling pathways for isovaleric anhydride toxicity are not well-documented.

However, the mechanisms for related acid anhydrides can provide insights.

Corrosivity and Irritation
The corrosive nature of isovaleric anhydride is likely due to its reactivity with water, leading to

the formation of isovaleric acid. This hydrolysis reaction upon contact with moist tissues (skin,

eyes, respiratory tract) can cause severe chemical burns.
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Caption: Hydrolysis of isovaleric anhydride to isovaleric acid.

Respiratory Sensitization
Acid anhydrides are known low-molecular-weight chemical sensitizers. The proposed

mechanism involves the formation of hapten-protein conjugates. The anhydride reacts with

endogenous proteins in the respiratory tract, forming a novel antigen. This antigen is then

recognized by the immune system, leading to the production of specific IgE antibodies and the

development of an allergic response upon subsequent exposure.
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Caption: Generalized pathway for acid anhydride-induced respiratory sensitization.
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Workflow for Safe Handling and Risk Assessment
A systematic approach is crucial when working with hazardous chemicals like isovaleric
anhydride. The following diagram illustrates a logical workflow for risk assessment and the

implementation of safety measures.

Hazard Identification
(Review SDS and GHS data)

Exposure Assessment
(Evaluate quantity, duration, and route of exposure)

Risk Characterization
(Determine likelihood and severity of harm)

Implementation of Control Measures

Engineering Controls
(Fume hood, ventilation)

Administrative Controls
(SOPs, training)

Personal Protective Equipment (PPE)
(Gloves, goggles, respirator)

Emergency Preparedness
(Spill kit, eyewash, safety shower)

Review and Update
(Periodically reassess risks)

Click to download full resolution via product page

Caption: Workflow for risk assessment and safe handling.

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b075134?utm_src=pdf-body
https://www.benchchem.com/product/b075134?utm_src=pdf-body
https://www.benchchem.com/product/b075134?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isovaleric anhydride presents significant health and safety hazards, including flammability,

corrosivity, acute toxicity, and the potential for respiratory and skin sensitization.[1][2][3][4][5][6]

A thorough understanding of its GHS hazard statements is paramount for professionals in

research and drug development. While specific quantitative toxicological data and detailed

mechanistic studies for isovaleric anhydride are limited, adherence to generalized safety

protocols for corrosive and sensitizing acid anhydrides is essential. The implementation of

robust engineering controls, administrative procedures, and the consistent use of appropriate

personal protective equipment are critical for minimizing exposure and ensuring a safe working

environment. Researchers should consult the most recent Safety Data Sheet from their

supplier for the latest information and handling recommendations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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